Cas no 2229364-52-5 (3-(5-bromopyridin-2-yl)-3-methylbutan-1-amine)

• Product Name: 3-(5-bromopyridin-2-yl)-3-methylbutan-1-amine
• CAS No: 2229364-52-5
• MF: C₁₀H₁₅BrN₂
• MW: 243.143501520157
• CID: 5815122
• PubChem ID: 165644771
• Update Time: 2025-06-25

3-(5-bromopyridin-2-yl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromopyridin-2-yl)-3-methylbutan-1-amine
• 2229364-52-5
• EN300-1907834

• Inchi： 1S/C10H15BrN2/c1-10(2,5-6-12)9-4-3-8(11)7-13-9/h3-4,7H,5-6,12H2,1-2H3
• InChI Key： HEZHZYUCTQJGHZ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C(C)(C)CCN

Computed Properties

• Exact Mass: 242.04186g/mol
• Monoisotopic Mass: 242.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(5-bromopyridin-2-yl)-3-methylbutan-1-amine

Professional Introduction to 3-(5-bromopyridin-2-yl)-3-methylbutan-1-amine (CAS No. 2229364-52-5)

3-(5-bromopyridin-2-yl)-3-methylbutan-1-amine is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers. This compound, identified by its CAS number 2229364-52-5, features a combination of a brominated pyridine moiety and an amine-substituted butyl chain, making it a versatile intermediate for the synthesis of various bioactive molecules. The presence of the 5-bromopyridin-2-yl group provides a reactive site for further functionalization, while the 3-methylbutan-1-amine moiety contributes to the compound's overall stability and solubility profile.

In recent years, the demand for specialized intermediates in drug discovery has surged, driven by the need for more efficient and targeted therapeutic agents. The compound 3-(5-bromopyridin-2-yl)-3-methylbutan-1-amine has emerged as a valuable building block in this context. Its structural features make it particularly useful for constructing complex molecules that mimic natural products or target specific biological pathways. The bromine atom in the pyridine ring allows for facile coupling reactions via cross-coupling techniques, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in modern medicinal chemistry.

One of the most compelling aspects of 3-(5-bromopyridin-2-yl)-3-methylbutan-1-amine is its potential application in the development of small-molecule inhibitors. Pyridine derivatives are well-known for their role in pharmaceuticals, often serving as key pharmacophores in drugs targeting neurological disorders, cancer, and infectious diseases. The amine group in this compound can be further modified to introduce additional functionalities, such as hydroxyl or carboxyl groups, which can enhance binding affinity to biological targets. This flexibility makes it an attractive candidate for structure-based drug design.

Recent studies have highlighted the importance of fluorinated and brominated pyridines in medicinal chemistry due to their ability to improve metabolic stability and binding interactions. The 5-bromopyridin-2-yl moiety in 3-(5-bromopyridin-2-yl)-3-methylbutan-1-amine aligns with this trend, offering a scaffold that can be readily incorporated into drug candidates. For instance, researchers have utilized similar brominated pyridines to develop kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The methylbutan-1-amine part of the molecule contributes to its lipophilicity, which is often desirable for oral bioavailability.

The synthesis of 3-(5-bromopyridin-2-yl)-3-methylbutan-1-amine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by alkylation with appropriate amine precursors. Advances in catalytic systems have enabled more efficient and environmentally friendly synthetic methodologies, reducing the reliance on hazardous reagents and solvents.

In addition to its pharmaceutical applications, 3-(5-bromopyridin-2-yl)-3-methylbutan-1-amine has shown promise in materials science. Pyridine-based compounds are frequently used in the development of organic semiconductors and ligands for metal-catalyzed reactions. The unique electronic properties of brominated pyridines make them suitable for designing materials with enhanced charge transport capabilities. This interdisciplinary potential underscores the compound's significance beyond traditional drug discovery.

The regulatory landscape for pharmaceutical intermediates necessitates rigorous quality control measures to ensure compliance with safety and efficacy standards. Manufacturers of 3-(5-bromopyridin-2-yl)-3-methylbutan-1-amine must adhere to Good Manufacturing Practices (GMP) and conduct thorough analytical characterization before commercialization. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are essential for verifying the compound's identity and purity.

The future prospects of 3-(5-bromopyridin-2-yl)-3-methylbutan-1-am ine are promising, with ongoing research exploring its role in novel therapeutic areas. Innovations in computational chemistry and artificial intelligence are accelerating the discovery of new drug candidates by predicting molecular properties and optimizing synthetic pathways. This compound exemplifies how traditional organic chemistry principles can be integrated with cutting-edge technologies to address complex biological challenges.

In conclusion, 3-(5-bromopyridin -2 -yl)-3-methylbutan -1 -amine (CAS No. 2229364 -52 -5) is a multifaceted compound with significant implications in pharmaceuticals and materials science. Its structural versatility, coupled with recent advancements in synthetic methodologies and drug design strategies, positions it as a cornerstone intermediate for future research endeavors. As scientists continue to unravel the potential of pyridine derivatives, compounds like this one will undoubtedly play a pivotal role in shaping the next generation of therapeutics.